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Welcome to the technical support center dedicated to ensuring the accuracy and reproducibility

of your Angiotensin-Converting Enzyme (ACE) assays. As a Senior Application Scientist, I've

seen firsthand how subtle variations in pipetting technique can lead to significant deviations in

experimental outcomes.[1][2][3] This guide is designed to provide you with not just the "how,"

but the critical "why" behind best pipetting practices, empowering you to troubleshoot issues

effectively and have unwavering confidence in your data.

The Critical Link Between Pipetting and ACE Assay
Integrity
In enzymatic assays like the ACE inhibition assay, where you're measuring changes in

substrate concentration, precision is paramount.[1][4] The reaction kinetics are highly

dependent on the precise ratios of enzyme, substrate, and potential inhibitors.[5] Even minor

pipetting inaccuracies can alter these ratios, leading to skewed IC50 values and poor

reproducibility.[1][2] This guide will walk you through common challenges and provide

actionable solutions.

Troubleshooting Guide: Common Issues &
Solutions
This section addresses specific problems you might encounter during your ACE assays and

links them back to pipetting accuracy.
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Issue 1: High Variability Between Replicates

Question: My replicate wells for the same sample concentration show widely different

absorbance/fluorescence readings. What could be the cause?

Answer: High variability between replicates is a classic sign of inconsistent pipetting.[2][6]

When each well doesn't receive the exact same volume of enzyme, substrate, or inhibitor,

the reaction rates will differ, leading to scattered results.

Causality: Inconsistent plunger pressure and speed are often the culprits.[1] A jerky or

rapid motion can introduce air bubbles or coat the inside of the tip with a variable amount

of liquid.[7] Additionally, if you're not pre-wetting the pipette tip, the first dispense is often a

smaller volume than subsequent ones, as some liquid is retained to coat the inner surface

of the tip.[8][9][10]

Solution Workflow:

Standardize Your Technique: Practice smooth and consistent plunger operation for both

aspiration and dispensing.[8][10]

Pre-wet the Tip: Before aspirating for delivery, aspirate and dispense the liquid back into

the source container at least three times.[8][9][10] This equilibrates the air inside the

pipette and conditions the inner surface of the tip.

Consistent Immersion Depth: Immerse the tip just 2-3 mm below the meniscus during

aspiration.[8][9] Deeper immersion can cause excess liquid to cling to the outside of the

tip, which can be transferred to your reaction well.

Vertical Aspiration: Hold the pipette vertically (not exceeding a 20-degree angle) when

aspirating to ensure you are taking up the correct volume.[8][9][10]

Issue 2: Inaccurate Standard Curve or IC50 Values

Question: My standard curve is not linear, or my calculated IC50 values are inconsistent with

previous experiments. Could this be a pipetting issue?
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Answer: Absolutely. Systematic errors in pipetting, where you are consistently dispensing an

incorrect volume, will directly impact the accuracy of your results.[6]

Causality: This often points to a pipette that is out of calibration.[3][11][12] Over time, the

internal components of a pipette can wear, leading to a deviation from the set volume.[11]

Another cause can be using the wrong pipetting technique for the type of liquid you are

handling, especially viscous solutions.[13][14][15] ACE assay reagents, particularly those

containing glycerol or other stabilizers, can be more viscous than aqueous solutions.[7]

[13]

Solution Workflow:

Verify Pipette Calibration: Regularly check the calibration of your pipettes.[11][12] A

simple in-house verification can be performed using an analytical balance (see protocol

below). For regulated environments, adhere to a strict calibration schedule with a

certified provider.[16][17][18]

Use Reverse Pipetting for Viscous Liquids: For reagents with higher viscosity, the

standard "forward" pipetting technique can be inaccurate as the liquid tends to stick to

the inside of the tip.[13][15] Reverse pipetting is the recommended technique in these

situations.[14][15][19]

Frequently Asked Questions (FAQs)
Q1: What is the difference between forward and reverse pipetting, and when should I use

each?

A1:

Forward Pipetting: This is the standard technique for most aqueous solutions. You press the

plunger to the first stop, aspirate the liquid, and then press to the second stop to dispense

the full volume, including a final "blow-out" of air.

Reverse Pipetting: This technique is ideal for viscous, foaming, or volatile liquids.[14][19] You

press the plunger to the second stop, aspirate the liquid (this will bring excess liquid into the

tip), and then press only to the first stop to dispense the set volume.[13][14] A small amount

of liquid will remain in the tip, which is then discarded.[13][19] This method is more accurate
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for viscous liquids because it minimizes the effect of liquid clinging to the tip's inner surface.

[13]

Forward Pipetting (Aqueous Solutions) Reverse Pipetting (Viscous Solutions)

1. Press to 1st Stop

2. Aspirate Liquid

3. Press to 2nd Stop to Dispense

1. Press to 2nd Stop

2. Aspirate Liquid (Excess)

3. Press to 1st Stop to Dispense

4. Discard Remaining Liquid

Click to download full resolution via product page

Caption: Forward vs. Reverse Pipetting Workflow.

Q2: How often should I calibrate my pipettes?

A2: The frequency of calibration depends on usage and the criticality of the application.

General Labs: At least once a year is recommended.[11][12][18]

High-Use Pipettes: Every 3-6 months.[12][16][17]

Regulated Environments (GLP/GMP): May require calibration as frequently as every 3

months.[17] It's also crucial to perform a quick verification check if a pipette is dropped or

mishandled.[18]
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Q3: Can the type of pipette tip I use affect my results?

A3: Yes, significantly. Always use high-quality tips recommended by the pipette manufacturer.

[20] Poorly fitting tips can lead to an improper seal, causing air leaks and inaccurate aspiration.

[20] For applications sensitive to contamination, consider using filtered barrier tips to prevent

aerosols from entering the pipette barrel.[21][22]

Q4: How can I prevent cross-contamination during my ACE assay?

A4: Cross-contamination can lead to false positive or negative results.

Change Tips: Always use a fresh tip for each different sample or reagent.[21][22]

Filtered Tips: Use barrier tips, especially when working with potentially contaminating

substances.[21][22]

Proper Technique: Avoid touching the tip to the outside of reagent bottles or other surfaces.

When dispensing, touch the tip to the side of the well to ensure all liquid is transferred

without splashing.[9]

Workflow: Work from lower concentration samples to higher concentration samples to

minimize the impact of any potential carryover.

Contamination Prevention Workflow

Use Filtered Tips Change Tip for Each Sample Pipette from Low to High Concentration Avoid Touching Tip to Surfaces

Click to download full resolution via product page

Caption: Key Steps to Prevent Cross-Contamination.

Protocols & Data Tables
In-House Pipette Performance Verification Protocol
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This protocol, based on the gravimetric method outlined in ISO 8655, allows you to perform a

quick and effective check of your pipette's accuracy and precision.[23][24][25][26]

Materials:

Analytical balance (readable to at least 0.01 mg)

Weighing vessel (e.g., a small beaker)

Distilled or deionized water

Thermometer

Your pipette and corresponding tips

Procedure:

Equilibration: Place the pipette, tips, and water in the room with the balance for at least 2

hours to allow them to equilibrate to the ambient temperature.[27]

Setup: Record the date, ambient temperature, and barometric pressure (if available). Place

the weighing vessel on the balance and tare it.

Set Volume: Set the pipette to the desired test volume (it's good practice to test at both the

nominal/maximum and 10% of the nominal volume).

Pre-wet Tip: Aspirate and dispense the set volume of distilled water three times to pre-wet

the tip.[26]

First Measurement: Aspirate the set volume and dispense it into the tared weighing vessel.

Record the weight.

Repeat: Without ejecting the tip, repeat step 5 at least four more times, taring the balance

before each new dispense.

Calculate: Convert the weight of the water to volume using the Z-factor (which corrects for

water density at a given temperature and pressure). Then, calculate the accuracy and

precision (Coefficient of Variation, CV).
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Calculations:

Volume (μL): Weight (mg) × Z-factor

Accuracy (%): 100 × (Average Calculated Volume / Set Volume)

Precision (CV%): 100 × (Standard Deviation of Volumes / Average Calculated Volume)

ISO 8655-2 Maximum Permissible Errors for Single-
Channel Pipettes
This table provides the tolerance limits for accuracy and precision as defined by the ISO 8655-

2 standard.[28] If your verification checks fall outside these limits, the pipette requires

professional calibration.

Nominal Volume (V)
Maximum Permissible
Systematic Error
(Accuracy)

Maximum Permissible
Random Error (Precision -
CV%)

1 ≤ V ≤ 10 µL ± 1.5 µL 0.8 %

10 < V ≤ 100 µL ± 1.0 µL 0.4 %

100 < V ≤ 1000 µL ± 8.0 µL 0.3 %

1000 < V ≤ 10000 µL ± 60.0 µL 0.3 %

Data adapted from ISO 8655-2 standards.[28]

By integrating these principles and practices into your daily workflow, you will significantly

enhance the quality and reliability of your ACE assay data, leading to more robust and

reproducible scientific conclusions.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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